4,4,4-Trifluoro-3-hydroxybutanenitrile

• IUPAC Name: 4,4,4-trifluoro-3-hydroxybutanenitrile
• InChI: InChI=1S/C4H4F3NO/c5-4(6,7)3(9)1-2-8/h3,9H,1H2
• InChI Key: NCKPCYRKCHNXIW-UHFFFAOYSA-N
• Canonical SMILES: C(C#N)C(C(F)(F)F)O
• Molecular Formula: C4H4F3NO
• Molecular Weight: 139.08 g/mol

Description

Synthesis Analysis

The synthesis of derivatives related to 4,4,4-Trifluoro-3-hydroxybutanenitrile involves various methods, including electrogenerated base-promoted synthesis and reactions with different reagents to form novel compounds. For instance, the electrochemical strategy for synthesizing 4-aryl-5-benzoyl-2-hydroxy-6-(trifluoromethyl)-1,4-dihydropyridine-3-carbonitriles demonstrates the versatility of trifluoromethylated compounds in forming nanoparticles through three-component reactions in an environmentally friendly manner (Goodarzi & Mirza, 2020).

Molecular Structure Analysis

The molecular structure of 4,4,4-Trifluoro-3-hydroxybutanenitrile and its derivatives can be complex, with studies utilizing X-ray crystallography and other analytical techniques to understand their configuration and conformation. For example, the investigation of trifluoromethylated 1,2λ5σ4-oxaphospholanes provides insight into the structural implications of trifluoromethylation on the stability and reactivity of these compounds (Ratner et al., 1997).

Chemical Reactions and Properties

Chemical reactions involving 4,4,4-Trifluoro-3-hydroxybutanenitrile derivatives highlight the reactivity of the trifluoromethyl group, such as the selective haloform-type reaction yielding 3-hydroxy-2,2-difluoroacids, demonstrating the unique reactivity of these compounds under specific conditions (Olivella et al., 2005).

Scientific Research Applications

Enantioselective Synthesis

4,4,4-Trifluoro-3-hydroxybutanenitrile is used in the enantioselective synthesis of various compounds. For example, it has been employed in the Baker's yeast reduction of ethyl 4,4,4-trifluoro-3-oxobutanoate to produce (R)-(+) and (S)-(-) ethyl 4,4,4-trifluoro-3-hydroxybutanoate, showcasing its importance in producing optically active compounds (Davoli et al., 1999).

Electrochemical Synthesis

It is used in the electrochemical synthesis of nanoparticles. For instance, it's involved in the synthesis of 4-aryl-5-benzoyl-2-hydroxy-6-(trifluoromethyl)-1,4-dihydropyridine-3-carbonitriles nanoparticles, highlighting its role in novel synthesis methods (Goodarzi & Mirza, 2020).

Dendrimer Synthesis

The compound serves as a starting material for the synthesis of second-generation trifluoromethyl-substituted chiral dendrimers. These dendrimers have applications in nanotechnology and materials science (Greiveldinger & Seebach, 1998).

Hydrogenation Processes

4,4,4-Trifluoro-3-hydroxybutanenitrile is also key in the hydrogenation of 2,2-difluoro-3-oxocarboxylates for the enantioselective synthesis of related carboxylates, demonstrating its versatility in chemical transformations (Kuroki, Asada, & Iseki, 2000).